3,4-dichloro-N-[4-(1-piperidinyl)phenyl]benzamide

• IUPAC Name: 3,4-dichloro-N-(4-piperidin-1-ylphenyl)benzamide
• InChI: InChI=1S/C18H18Cl2N2O/c19-16-9-4-13(12-17(16)20)18(23)21-14-5-7-15(8-6-14)22-10-2-1-3-11-22/h4-9,12H,1-3,10-11H2,(H,21,23)
• InChI Key: BVXWCMAKPJGDEF-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C18H18Cl2N2O
• Molecular Weight: 349.3 g/mol

Description

3,4-dichloro-N-[4-(1-piperidinyl)phenyl]benzamide, also known as DPCPX, is a potent and selective antagonist of the adenosine A1 receptor. This compound has been widely used in scientific research to study the role of adenosine receptors in various physiological and pathological processes.

Mechanism of Action

3,4-dichloro-N-[4-(1-piperidinyl)phenyl]benzamide acts as a competitive antagonist of the adenosine A1 receptor, blocking the binding of adenosine to this receptor and preventing its downstream signaling pathways. This mechanism of action has been shown to be effective in reducing inflammation, preventing neuronal damage, and improving cardiovascular function.
Biochemical and Physiological Effects:
3,4-dichloro-N-[4-(1-piperidinyl)phenyl]benzamide has been shown to have a number of biochemical and physiological effects, including the inhibition of platelet aggregation, the reduction of myocardial infarct size, and the prevention of neuronal damage caused by ischemia and other forms of oxidative stress. This compound has also been shown to have anti-inflammatory effects, making it a potential therapeutic agent for the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3,4-dichloro-N-[4-(1-piperidinyl)phenyl]benzamide in lab experiments is its high selectivity for the adenosine A1 receptor, which allows for more specific and targeted studies of this receptor's function. However, one limitation of using 3,4-dichloro-N-[4-(1-piperidinyl)phenyl]benzamide is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are a number of potential future directions for research involving 3,4-dichloro-N-[4-(1-piperidinyl)phenyl]benzamide, including the development of more potent and selective adenosine A1 receptor antagonists, the investigation of the role of adenosine receptors in cancer and other diseases, and the exploration of novel therapeutic applications for this compound. Additionally, further studies are needed to fully elucidate the mechanisms underlying the biochemical and physiological effects of 3,4-dichloro-N-[4-(1-piperidinyl)phenyl]benzamide.

Synthesis Methods

3,4-dichloro-N-[4-(1-piperidinyl)phenyl]benzamide can be synthesized using a variety of methods, including the reaction of 3,4-dichlorobenzoyl chloride with 4-(1-piperidinyl)aniline in the presence of a base such as triethylamine. The resulting intermediate can then be treated with ammonia to yield the final product.

Scientific Research Applications

3,4-dichloro-N-[4-(1-piperidinyl)phenyl]benzamide has been used extensively in scientific research to study the role of adenosine A1 receptors in various physiological and pathological processes. This compound has been shown to be effective in the treatment of ischemic heart disease, as well as in the prevention of neuronal damage caused by ischemia and other forms of oxidative stress.